Cas no 79026-03-2 (Fluorescent Brightener ER-III)

Fluorescent Brightener ER-III structure
Fluorescent Brightener ER-III structure
Product Name:Fluorescent Brightener ER-III
CAS No:79026-03-2
MF:C24H16N2
MW:332.397245407104
MDL:MFCD09751368
CID:60046
PubChem ID:6441374
Update Time:2024-02-23

Fluorescent Brightener ER-III Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[4-[2-(3-cyanophenyl)vinyl]phenyl]vinyl]benzonitrile
    • 1-(2-CYANOSTYRYL)-4-(3-CYANOSTYRYL)BENZENE
    • 2-[(E)-2-[4-[(E)-2-(3-cyanophenyl)ethenyl]phenyl]ethenyl]benzonitrile
    • 2-(2-(4-(2-(3-Cyanophenyl)vinyl)phenyl)vinyl)benzonitrile
    • EINECS 279-038-7
    • Fluorescent Brightener ER-III
    • O250
    • 2-[2-[4-[2-(3-Cyanophenyl)ethenyl]phenyl]ethenyl]-benzonitrile
    • W-111537
    • FluorescentBrightenerER-III
    • 2-[(E)-2-[4-[(E)-2-(3-cyanophenyl)vinyl]phenyl]vinyl]benzonitrile
    • SCHEMBL3144789
    • AS-15149
    • DTXSID4072861
    • 79026-03-2
    • Benzonitrile, 2-[2-[4-[2-(3-cyanophenyl)ethenyl]phenyl]ethenyl]-
    • SCHEMBL9806112
    • MFCD09751368
    • NS00020031
    • Benzonitrile, 2-(2-(4-(2-(3-cyanophenyl)ethenyl)phenyl)ethenyl)-
    • A914374
    • AKOS025311035
    • 2-2-4-2-(3-Cyanophenyl)vinylphenylvinylbenzonitrile
    • 2,3'-(1E,1'E)-2,2'-(1,4-phenylene)bis(ethene-2,1-diyl)dibenzonitrile
    • 2-[2-[4-[2-(3-Cyanophenyl)ethenyl]phenyl]ethenyl]benzonitrile (ACI)
    • MDL： MFCD09751368
    • Inchi： 1S/C24H16N2/c25-17-22-5-3-4-21(16-22)13-12-19-8-10-20(11-9-19)14-15-23-6-1-2-7-24(23)18-26/h1-16H
    • InChI Key： JRVKAPLKKVWGKU-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(C=CC2C=CC(C=CC3C(C#N)=CC=CC=3)=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 332.13100
  • Monoisotopic Mass: 332.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.187
  • Melting Point: 214-216 ºC
  • Boiling Point: 559.4 °C at 760 mmHg
  • Flash Point: 266 °C
  • Refractive Index: 1.66
  • PSA: 47.58000
  • LogP: 5.77076

Fluorescent Brightener ER-III Security Information

Fluorescent Brightener ER-III Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F596263-10mg
Fluorescent Brightener ER-III
 79026-03-2
10mg
 $98.00 2023-05-18
TRC
F596263-25mg
Fluorescent Brightener ER-III
 79026-03-2
25mg
 $190.00 2023-05-18
TRC
F596263-50mg
Fluorescent Brightener ER-III
 79026-03-2
50mg
 $299.00 2023-05-18
TRC
F596263-100mg
Fluorescent Brightener ER-III
 79026-03-2
100mg
 $414.00 2023-05-18
abcr
AB509385-25 mg
Fluorescent brightener er-iii
 79026-03-2
25mg
 €110.40 2023-06-14
abcr
AB509385-100 mg
Fluorescent brightener er-iii
 79026-03-2
100mg
 €202.80 2023-06-14
abcr
AB509385-1 g
Fluorescent brightener er-iii
 79026-03-2
1g
 €602.90 2023-06-14
abcr
AB509385-25mg
Fluorescent brightener er-iii; .
 79026-03-2
25mg
 €90.50 2025-04-16
abcr
AB509385-100mg
Fluorescent brightener er-iii; .
 79026-03-2
100mg
 €157.20 2025-04-16
abcr
AB509385-1g
Fluorescent brightener er-iii; .
 79026-03-2
1g
 €445.50 2025-04-16

Fluorescent Brightener ER-III Production Method

Production Method 1

23973-65-1 23973-65-1
79026-01-0 79026-01-0
79026-03-2 79026-03-2
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ,  Dimethylformamide ;  20 - 30 °C; 2 h, 45 - 50 °C
Reference
Synthesis of asymmetric fluorescent brightener containing cyano stilbene
Xu, Hui-zhi; Yu, Wei-gang; Jiang, Zhi-qian, Ranliao Yu Ranse, 2014, 51(2), 11-13

Production Method 2

23973-65-1 23973-65-1
54049-93-3 54049-93-3
623-27-8 623-27-8
79026-03-2 79026-03-2
13001-39-3 13001-39-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Trioctylmethylammonium chloride Solvents: Xylene ,  Water
1.2 -
Reference
Preparation of optical brighteners based on stilbenes
, European Patent Organization, , ,

Fluorescent Brightener ER-III Raw materials

Fluorescent Brightener ER-III Preparation Products

Fluorescent Brightener ER-III Related Literature

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